Cas no 2248368-35-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate
• CAS No: 2248368-35-4
• MF: C₁₆H₉N₃O₄
• MW: 307.260363340378
• CID: 6184905
• PubChem ID: 165725899
• Update Time: 2025-07-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248368-35-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate
• EN300-6515838

• Inchi： 1S/C16H9N3O4/c20-14-10-4-1-2-5-11(10)15(21)19(14)23-16(22)12-6-3-9-18-13(12)7-8-17-18/h1-9H
• InChI Key： SYFMMTQXAPKXLN-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CN2C1=CC=N2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.05930578g/mol
• Monoisotopic Mass: 307.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate (CAS: 2248368-35-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate (CAS: 2248368-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific protein kinases involved in cancer and inflammatory diseases. The unique structural features of this molecule, including the pyrazolo[1,5-a]pyridine core and the isoindole-1,3-dione moiety, contribute to its ability to interact with target proteins with high affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the binding mechanisms and optimize the compound's pharmacokinetic properties.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. The compound has shown potent inhibitory effects against several cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that it induces apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade. Additionally, preliminary data indicate favorable safety profiles in animal models, with minimal off-target effects observed at therapeutic doses.

Beyond its anticancer potential, recent investigations have explored the compound's utility in treating neurodegenerative disorders. Its ability to cross the blood-brain barrier and modulate neuroinflammatory responses has positioned it as a candidate for further development in this area. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl pyrazolo[1,5-a]pyridine-4-carboxylate represents a versatile and promising scaffold for drug discovery. Its multifaceted biological activities and favorable physicochemical properties make it a valuable asset in the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications across various disease areas.